molecular formula C27H9Br15O3 B12561444 1,1',1''-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) CAS No. 195384-93-1

1,1',1''-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene)

Cat. No.: B12561444
CAS No.: 195384-93-1
M. Wt: 1579.9 g/mol
InChI Key: PPRWFAXXJLCNQJ-UHFFFAOYSA-N
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Description

1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) is a complex organic compound with the molecular formula C27H9Br15O3. It is characterized by its high bromine content, making it a significant compound in various chemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) typically involves the reaction of benzene-1,3,5-triyltrimethanol with pentabromobenzene under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, often under reflux conditions to ensure complete reaction .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves careful control of reaction parameters such as temperature, pressure, and concentration of reactants to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure to achieve the desired products .

Major Products

The major products formed from these reactions depend on the type of reaction and the conditions used. For example, oxidation may yield brominated benzoic acids, while substitution reactions can produce various functionalized derivatives .

Scientific Research Applications

1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) involves its interaction with specific molecular targets. The bromine atoms in the compound can form strong bonds with various substrates, leading to the formation of stable complexes. These interactions can affect the pathways and processes in which the compound is involved .

Comparison with Similar Compounds

Similar Compounds

  • 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(tribromobenzene)
  • 1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(dibromobenzene)

Uniqueness

1,1’,1’'-[Benzene-1,3,5-triyltris(methyleneoxy)]tris(pentabromobenzene) is unique due to its high bromine content, which imparts specific chemical properties and reactivity. This makes it particularly useful in applications requiring high bromine content, such as flame retardants .

Properties

CAS No.

195384-93-1

Molecular Formula

C27H9Br15O3

Molecular Weight

1579.9 g/mol

IUPAC Name

1-[[3,5-bis[(2,3,4,5,6-pentabromophenoxy)methyl]phenyl]methoxy]-2,3,4,5,6-pentabromobenzene

InChI

InChI=1S/C27H9Br15O3/c28-10-13(31)19(37)25(20(38)14(10)32)43-4-7-1-8(5-44-26-21(39)15(33)11(29)16(34)22(26)40)3-9(2-7)6-45-27-23(41)17(35)12(30)18(36)24(27)42/h1-3H,4-6H2

InChI Key

PPRWFAXXJLCNQJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1COC2=C(C(=C(C(=C2Br)Br)Br)Br)Br)COC3=C(C(=C(C(=C3Br)Br)Br)Br)Br)COC4=C(C(=C(C(=C4Br)Br)Br)Br)Br

Origin of Product

United States

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